Cas no 138650-25-6 (3-Aminoazetidine-3-carboxylic acid)

• Product Name: 3-Aminoazetidine-3-carboxylic acid
• CAS No: 138650-25-6
• MF: C₄H₈N₂O₂
• MW: 116.118520736694
• MDL: MFCD12406945
• CID: 829127
• PubChem ID: 15024260
• Update Time: 2025-11-01

3-Aminoazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminoazetidine-3-carboxylic acid
• 3-AMINOAZETIDINE-3-CARBOXYLIC ACID HCL
• 3-Aminoazetidine-3-carboxylic acid hydrochloride
• 3-Amino-3-carboxyazetidine
• 3-Aminoazetane-3-carboxylic acid
• 3-Azetidinecarboxylic acid, 3-amino-
• AGN-PC-003EBT
• ANW-74368
• CTK8C5157
• MolPort-020-003-810
• SureCN5498205
• DTXSID20567105
• 3-AMINOAZETIDINE-3-CARBOXYLICACID
• SY233806
• MFCD12406945
• DB-063266
• SCHEMBL5498205
• PB15076
• AKOS015950371
• AC-28864
• 138650-25-6
• AS-34081
• CS-0003941
• 3-aminoazetidine-3-carboxylic
• EN300-73195

• MDL： MFCD12406945
• Inchi： 1S/C4H8N2O2/c5-4(3(7)8)1-6-2-4/h6H,1-2,5H2,(H,7,8)
• InChI Key： DFSBPJSOVRGSTO-UHFFFAOYSA-N
• SMILES： OC(C1(CNC1)N)=O

Computed Properties

• Exact Mass: 116.05864
• Monoisotopic Mass: 116.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.2
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.361
• Boiling Point: 280 ºC
• Flash Point: 123 ºC
• PSA: 75.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Aminoazetidine-3-carboxylic acid

Comprehensive Overview of 3-Aminoazetidine-3-carboxylic acid (CAS No. 138650-25-6): Properties, Applications, and Research Insights

3-Aminoazetidine-3-carboxylic acid (CAS No. 138650-25-6) is a specialized heterocyclic compound gaining significant attention in pharmaceutical and biochemical research. This azetidine derivative features a unique structural framework combining an amino group and a carboxylic acid moiety within a four-membered ring system. Its constrained geometry and dual functional groups make it a valuable building block for drug discovery, particularly in designing peptidomimetics and enzyme inhibitors.

The compound's molecular formula C4H8N2O2 and molecular weight 116.12 g/mol reflect its compact yet highly functionalized nature. Researchers emphasize its role as a conformationally restricted amino acid analog, which helps stabilize secondary structures in peptides. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in targeted therapy development for conditions like oncology and neurodegenerative diseases.

In synthetic chemistry, 3-Aminoazetidine-3-carboxylic acid serves as a precursor for bioactive scaffolds. Its CAS No. 138650-25-6 frequently appears in patents related to kinase inhibitors and GPCR modulators. The compound's stereochemical purity is crucial for activity, driving demand for enantioselective synthesis methods. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, addressing common user queries about characterization protocols.

From a commercial perspective, the global market for azetidine-based compounds is projected to grow at 8.2% CAGR (2023-2030), fueled by applications in next-generation therapeutics. Suppliers often receive inquiries about bulk availability, storage conditions (typically -20°C under inert atmosphere), and custom derivatization services. Environmental considerations also emerge, with green chemistry approaches being developed for its production.

Emerging research explores the compound's utility in PROTAC technology and covalent inhibitor design – two trending areas in drug discovery. Its balanced hydrophilicity/lipophilicity (LogP ~ -1.2) makes it particularly interesting for improving drug-like properties. Computational studies using molecular docking and QSAR models frequently incorporate this scaffold, addressing frequent searches about in silico drug design components.

Regulatory aspects remain important, with 3-Aminoazetidine-3-carboxylic acid requiring proper REACH compliance documentation in the EU. Safety data sheets emphasize standard laboratory precautions, though it doesn't fall under hazardous classifications. The scientific community continues investigating its metabolic stability and cell permeability – key parameters often queried by medicinal chemists.

Future directions may involve its application in peptide-based vaccines and bioconjugation chemistry, aligning with industry shifts toward biologics. The compound's CAS No. 138650-25-6 serves as a critical identifier in literature searches, with cross-references to related azetidine-3-carboxylic acid derivatives. As research progresses, this molecule continues to demonstrate versatility across multiple therapeutic areas while maintaining favorable toxicity profiles in preclinical studies.